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Compound of Interest

Compound Name: 5-chloro-3-ethoxy-2-nitroPyridine
Cat. No.: B12065465
Get Quote
\ J

CAS Number: 847902-51-6 Chemical Formula: C7H7CIN203 Molecular Weight: 202.60 g/mol
[1]

Executive Summary & Safety Directive

5-Chloro-3-ethoxy-2-nitropyridine is a functionalized heterocyclic building block used in
pharmaceutical synthesis.[1] Its structure combines a nitro group (position 2), an ethoxy group
(position 3), and a chlorine atom (position 5) on a pyridine ring.[1][2]

Critical Safety Warning: The presence of the nitro group (

) adjacent to the ring nitrogen renders this compound potentially energetic and reactive.[1]
Improper disposal can lead to the formation of shock-sensitive salts or toxic releases of
nitrogen oxides (

) and hydrogen chloride (
).[1]

Disposal Directive: This compound must be classified as Halogenated Organic Waste. Under
no circumstances should it be disposed of in general trash, down the drain, or mixed with non-
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halogenated solvents or strong alkalis.[1]

Hazard Identification & Chemical Compatibility

Before initiating disposal, you must understand the specific chemical risks associated with this

molecule to prevent incompatible mixing.[1]

Structural Hazard Analysis

Feature

Risk Factor

Operational Implication

Nitro Group (

Energetic/Oxidizer potential.[1]

Do not mix with strong
reducing agents (e.g.,
hydrides, metals).[1] Avoid

)
high heat or friction.[1]
Chlorine ( Must be incinerated with acid
Halogenated toxicity.[1] gas scrubbing.[1] Do not mix
) with non-halogenated waste.
Do not mix with strong bases
(NaOH, KOH).[1] The C-Cl or
C-NO:z bonds can undergo
Pyridine Ring Nucleophilic susceptibility.[1] Nucleophilic Aromatic

Substitution (

), leading to uncontrolled

exothermic reactions.[1]

GHS Classification (Inferred)

e H302/H312/H332: Harmful if swallowed, in contact with skin, or inhaled.[1][3]

e H315/H319: Causes skin and serious eye irritation.[1][3]

¢ H335: May cause respiratory irritation.[1][3][4]

Pre-Disposal Handling & Storage

Personal Protective Equipment (PPE)[5]
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e Gloves: Nitrile rubber (minimum thickness 0.11 mm) is sufficient for incidental contact.[1]
Double-glove for spill cleanup.[1]

o Eye Protection: Chemical splash goggles.[1]

e Respiratory: If handling powder outside a fume hood, use a P95/P100 particulate respirator.

[1]

Waste Container Selection

» Material: High-Density Polyethylene (HDPE) or Amber Glass.[1]
e Venting: Use vented caps if the waste is in solution and potentially evolving gas.[1]

e Labeling: Container must be clearly labeled "HAZARDOUS WASTE - HALOGENATED
ORGANIC."[1]

Step-by-Step Disposal Protocol
Scenario A: Solid Waste (Pure Substance)

o Containment: Transfer the solid substance into a sealable container (glass jar or HDPE
bottle). Do not use metal containers due to potential corrosion or reaction with nitro-
compounds.[1]

e Labeling: Affix a hazardous waste label including the full chemical name and CAS number
(847902-51-6).

o Segregation: Place the container in the "Solid Hazardous Waste" satellite accumulation area.

[1]

e Disposal: Hand over to your institution's EHS (Environmental Health & Safety) department
for high-temperature incineration.[1]

Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquors)[1]

e pH Check: Ensure the solution is neutral (pH 6-8).
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o Caution: If the solution is acidic, neutralize slowly with Sodium Bicarbonate (
).[1]
o Critical:Avoid strong bases like Sodium Hydroxide (

), which can attack the pyridine ring and cause decomposition.[1]

e Solvent Compatibility: Ensure the solvent carrier is compatible with halogenated waste
streams (e.g., Dichloromethane, Ethyl Acetate).[1]

o Transfer: Pour into the Halogenated Organic Solvent waste drum.

o Documentation: Log the volume and concentration on the waste manifest.

Visual Workflow: Waste Segregation Logic

The following decision tree illustrates the critical decision points for segregating this specific
compound.
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Start: 5-Chloro-3-ethoxy-2-nitropyridine Waste

Is the waste Solid or Liquid?

VAN

Solid Waste Liquid/Solution
Select Container: Check pH:
HDPE or Glass (No Metal) Is it Neutral (pH 6-8)?
o (Acidic/Basic Yes

Label: Toxic Solid Organic eutralize care aHCO

?
Ship for Incineration AVOID Strong Base Is Solvent Halogenated

Yes (e.g., DCM) \No (e.g., Ethanol)

Combine with SELCPEICES
Halogenated Solvents Separate Toxic Stream

Label: Halogenated Organic Liquid
Ship for Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating 5-chloro-3-ethoxy-2-nitropyridine waste to ensure
compatibility and compliance.

Emergency Spill Response

In the event of a spill outside of a fume hood:
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o Evacuate & Ventilate: Clear the immediate area.[1] If the spill is powder, prevent dust
generation.[1]

o PPE Upgrade: Wear double nitrile gloves, lab coat, and a half-mask respirator with organic
vapor/acid gas cartridges and P100 filters.[1]

» Containment:
o Solids: Cover with wet paper towels to prevent dust, then scoop into a waste container.[1]

o Liquids: Absorb with vermiculite or a commercial organic spill kit.[1] Do not use
combustible materials (like sawdust) due to the nitro group's oxidizing potential.[1]

o Decontamination: Clean the surface with a mild soap solution.[1] Do not use bleach
(potential reaction with nitrogen compounds).[1]

Cover w/ Wet Pad

S)lid' Scoop carefully ———
Spill Detected Assess Volume & Form Evacuate Area & Seal in HazWaste Bag
P (Solid vs Liquid) ™| Don PPE (Resp + Double Gloves) Ll\qmd> > Label 'Spill Debris'

Absorb w/ Vermiculite
(NO Sawdust)

/

Click to download full resolution via product page

Figure 2: Rapid response workflow for laboratory spills involving nitropyridines.

Professional Disposal (End-of-Life)

The only acceptable final disposal method for 5-chloro-3-ethoxy-2-nitropyridine is High-
Temperature Incineration.[1]

e Mechanism: The waste management facility will incinerate the compound at temperatures
>1000°C.[1]

e Scrubbing: The facility must be equipped with a secondary combustion chamber and a
scrubber system to neutralize the Hydrogen Chloride (HCI) and Nitrogen Oxides (NOx)
gases generated during combustion.[1]
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o Compliance: Ensure your waste contractor is EPA-permitted (in the US) or certified under
local environmental regulations (e.g., EU Waste Framework Directive) to handle halogenated
organic waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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